Cas no 1420074-18-5 (2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran)

• Product Name: 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran
• CAS No: 1420074-18-5
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 2086089
• Update Time: 2025-06-13

2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran
• 2-hept-4-ynoxyoxane

• Inchi： 1S/C12H20O2/c1-2-3-4-5-7-10-13-12-9-6-8-11-14-12/h12H,2,5-11H2,1H3
• InChI Key： JITOPPZDKXBACF-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCC#CCC

Additional information on 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran

2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran: A Versatile Compound in Modern Chemical and Pharmaceutical Research

2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran, with the CAS number 1420074-18-5, is a unique and versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its distinctive alkyne and ether functionalities, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent research developments surrounding 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran.

Chemical Structure and Properties

2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran is a cyclic ether compound with an alkyne substituent. The molecular formula is C₁₃H₂₀O₂, and its molecular weight is approximately 208.3 g/mol. The presence of the alkyne group (C≡C) and the tetrahydro-2H-pyran ring provides this compound with unique reactivity and stability. The alkyne functionality allows for various synthetic transformations, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in click chemistry for the formation of 1,2,3-triazoles. The ether linkage adds to the compound's solubility and reactivity profile, making it a valuable building block in organic synthesis.

Synthesis Methods

The synthesis of 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-heptynyl bromide with tetrahydro-2H-pyran-4-ol in the presence of a base such as potassium carbonate (K₂CO₃). This reaction proceeds via a nucleophilic substitution mechanism (SN₂) to form the desired product. Another approach involves the use of palladium-catalyzed cross-coupling reactions, which can provide higher yields and better control over regioselectivity.

Applications in Chemical Research

2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran has found extensive use as a synthetic intermediate in organic chemistry. Its alkyne group makes it an ideal candidate for click chemistry reactions, which are widely employed in the synthesis of complex molecules, including natural products and pharmaceuticals. For instance, recent studies have demonstrated the utility of this compound in the preparation of bioactive molecules with potential therapeutic applications. The ability to introduce functional groups via click chemistry allows for the rapid generation of diverse libraries of compounds for high-throughput screening.

Potential Therapeutic Applications

In the realm of pharmaceutical research, 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran has shown promise as a lead compound for drug development. Its structural features make it suitable for modifying existing drugs or designing new ones with improved pharmacological properties. For example, researchers have explored its use in enhancing the solubility and bioavailability of poorly soluble drugs through prodrug strategies. Additionally, the compound's ability to undergo selective functionalization via click chemistry reactions opens up possibilities for targeted drug delivery systems.

Recent Research Developments

The versatility of 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran has led to several recent breakthroughs in both chemical and biological research. One notable study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized CuAAC reactions to attach various functional groups to the alkyne moiety, resulting in compounds with enhanced antiviral activity against influenza viruses.

In another study published in Organic Letters, scientists demonstrated the application of 2-(4-Heptyn-1-yloxy)tetrahydro-2H-pyran in the development of fluorescent probes for cellular imaging. By conjugating this compound with fluorescent dyes via click chemistry, they were able to create highly sensitive probes that could selectively label specific cellular structures with minimal toxicity.

Safety Considerations and Handling Guidelines

2-(4-heptyn-1-yloxy)tetrahydro-2H-pyran is not classified as a hazardous material under current regulations, it is advisable to handle it with care due to its reactive nature. Users should wear appropriate personal protective equipment (PPE), such as gloves and safety goggles, when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

Conclusion

In summary, 2-(4-heptyn-1-yloxy)tetrahydro-2H-pyran (CAS No: 1420074-18-5) is a highly versatile compound with significant potential in both chemical and pharmaceutical research. Its unique combination of alkyne and ether functionalities makes it an excellent building block for synthetic transformations and drug development. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.